![molecular formula C9H15N3 B1322942 3-(1H-imidazol-1-ylmethyl)piperidine CAS No. 915921-71-0](/img/structure/B1322942.png)
3-(1H-imidazol-1-ylmethyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1H-imidazol-1-ylmethyl)piperidine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibition of Nitric Oxide Formation
A series of compounds including 1-(1,3-benzodioxol-5-ylmethyl)-3-[4-(1H-imidazol-1-yl)phenoxy]-piperidine analogs have been identified as potent inhibitors of nitric oxide (NO) formation. These compounds, such as Compound 12S, exhibit high potency and selectivity in inhibiting NO formation, crucial for various physiological processes and diseases (Wei et al., 2007).
Structural Analysis in Medicinal Chemistry
The structural characteristics of related compounds like N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine have been extensively studied. This research provides valuable insights into the molecular structure and conformation, which are pivotal for the development of therapeutic agents (Yıldırım et al., 2006).
Synthesis of Azole Piperidines
The synthesis of 3- and 4-(1H-azol-1-yl)piperidines, including methods for creating benzodiazepines and other compounds, is a significant area of research. These compounds have various potential applications in pharmaceuticals and chemical industries (Shevchuk et al., 2012).
Development of Subtype-Selective NMDA Receptor Ligands
Research has identified compounds such as 4-benzyl-1-[4-(1H-imidazol-4-yl)but-3-ynyl]piperidine as potent antagonists of specific subtypes of the NMDA receptor, offering potential therapeutic applications in neurodegenerative diseases like Parkinson's disease (Wright et al., 1999).
Human Histamine Receptor Agonists
Compounds including 4-((1H-imidazol-4-yl)methyl)-1-aryl-piperazine and piperidine derivatives have been designed and synthesized as potential human histamine type 3 agonists. These compounds show varying degrees of affinity and agonistic activity on human histamine H3 receptors, which are significant in various physiological and pathological processes (Ishikawa et al., 2010).
Analysis in Pharmaceutical Products
Research involving compounds such as 3-(1H-imidazol-1-ylmethyl)piperidine also extends to pharmaceutical analysis. For instance, studies on ketoconazole, which includes similar structural features, involve creating ion-selective electrodes for pharmaceutical analysis (Shamsipur & Jalali, 2000).
Pharmacokinetics of Cancer Treatments
The pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, incorporating similar molecular structures, have been studied for their potential application in cancer treatment. This includes understanding the hydrolysis-mediated clearance and systemic effects of these compounds (Teffera et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
3-(imidazol-1-ylmethyl)piperidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3/c1-2-9(6-10-3-1)7-12-5-4-11-8-12/h4-5,8-10H,1-3,6-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFQCTIRXHQSXEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CN2C=CN=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.